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Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of

Neurokinin A trifluoroacetate (TFA) salt stock solutions using dimethyl sulfoxide (DMSO) as the

solvent. Neurokinin A (NKA) is a peptide neurotransmitter of the tachykinin family that primarily

acts via the NK-2 receptor, playing a significant role in physiological processes such as

bronchoconstriction and smooth muscle contraction.[1][2] Accurate preparation of stock

solutions is critical for ensuring reproducibility and reliability in experimental studies. This guide

outlines the necessary materials, a step-by-step methodology for solubilization, calculation

examples for desired molar concentrations, and best practices for long-term storage and

stability.

Physicochemical Properties and Solubility Data
Quantitative data for Neurokinin A TFA are summarized in the table below. It is crucial to use

the molecular weight of the specific salt form (TFA) for accurate molarity calculations.
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Property Value Source

Product Name
Neurokinin A TFA Salt

(Substance K TFA)
[1]

Molecular Formula C₅₂H₈₁N₁₄F₃O₁₆S [1]

Molecular Weight 1247.34 g/mol [1]

Appearance
White to off-white lyophilized

powder

Solubility in DMSO
100 mg/mL (approx. 80.17

mM)

Solubility in Water 50 mg/mL (approx. 40.09 mM)

Note: The molecular weight of the peptide alone is 1133.3 g/mol . However, for preparing molar

solutions, the molecular weight of the TFA salt (1247.34 g/mol ) must be used.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM Neurokinin A TFA stock solution in

DMSO.

3.1 Materials and Equipment

Neurokinin A TFA salt (lyophilized powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Sterile, pyrogen-free microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Bath sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

3.2 Preparation Workflow
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Caption: Workflow for preparing Neurokinin A TFA stock solution.

3.3 Step-by-Step Procedure

Preparation: Before opening, allow the vial of lyophilized Neurokinin A TFA to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture, which can affect peptide stability.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of peptide

into a sterile microcentrifuge tube.

Calculation of DMSO Volume: Use the following formula to calculate the volume of DMSO

required to achieve the desired stock concentration:

Volume (L) = Mass of Peptide (g) / [Molecular Weight ( g/mol ) × Desired Concentration

(mol/L)]

Example Calculation for 1 mg of NKA TFA to make a 10 mM stock:

Mass = 0.001 g

Molecular Weight = 1247.34 g/mol

Desired Concentration = 0.010 mol/L
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Volume (L) = 0.001 / (1247.34 × 0.010) = 0.00008017 L

Volume (µL) = 80.17 µL

Dissolution: Add the calculated volume of high-purity DMSO to the microcentrifuge tube

containing the peptide. Cap the tube securely.

Mixing: Vortex the solution gently for 1-2 minutes. If the peptide does not fully dissolve,

sonicate the tube in a bath sonicator for 5-10 minutes. Avoid vigorous mixing to prevent

introducing air bubbles.

Confirmation: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots as

recommended in Section 4.0.

3.4 Example Dilution Calculations for Stock Solutions

Desired Stock
Concentration

Mass of NKA TFA Volume of DMSO to Add

1 mM 1 mg 801.71 µL

10 mM 1 mg 80.17 µL

20 mM 1 mg 40.09 µL

80 mM (approx. max) 10 mg 100 µL

Storage and Stability
Proper storage is essential to maintain the biological activity of the Neurokinin A peptide.

Lyophilized Powder: Store sealed and protected from moisture at -20°C for up to one year or

at -80°C for up to two years.
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DMSO Stock Solution: Store aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.

Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions should be strictly

avoided as it can lead to degradation.

Important Considerations:

DMSO is hygroscopic and can absorb water from the atmosphere, which may affect

compound stability. Always use anhydrous or newly opened DMSO and keep containers

tightly sealed.

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is non-toxic to the cells, typically below 0.5%.

Neurokinin A Signaling Pathway
Neurokinin A is a member of the tachykinin family of neuropeptides and exerts its biological

effects by binding to G-protein coupled receptors (GPCRs). Its primary receptor is the

Neurokinin-2 receptor (NK-2R). However, it can also activate the Neurokinin-1 receptor (NK-

1R).

Upon binding, the receptor-ligand complex activates the Gq/11 protein, which in turn stimulates

Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two

second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the

release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, leading to various

downstream cellular responses. In certain cell types, such as macrophages, NKA binding to

NK-1R can also trigger inflammatory responses through the activation of PI3K/Akt and ERK1/2

pathways, culminating in the activation of the transcription factor NF-κB.
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Caption: Simplified signaling pathways of Neurokinin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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